Cas no 1122-87-8 (4-Ethoxypiperidine hydrochloride)

• Product Name: 4-Ethoxypiperidine hydrochloride
• CAS No: 1122-87-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD06804554
• CID: 40829
• PubChem ID: 11506518
• Update Time: 2025-05-20

4-Ethoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxypiperidine hydrochloride
• FS-5143
• A802541
• MFCD06804554
• 4-ethoxypiperidine;hydrochloride
• AKOS005110940
• D95786
• SCHEMBL2775512
• DTXSID50467700
• AB30382
• 4-Ethoxy-piperidine hydrochloride
• CS-0196510
• 4-Ethoxypiperidine, HCl
• 4-Ethoxypiperidinehydrochloride
• EN300-263318
• BCP11334
• FT-0677394
• 1122-87-8
• SY110050

• MDL： MFCD06804554
• Inchi： 1S/C7H15NO.ClH/c1-2-9-7-3-5-8-6-4-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： PJHAUBFOPBCASB-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1CCNCC1

Computed Properties

• Exact Mass: 165.09200
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.90570

4-Ethoxypiperidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Ethoxypiperidine hydrochloride

4-Ethoxypiperidine Hydrochloride (CAS 1122-87-8): A Comprehensive Overview

4-Ethoxypiperidine hydrochloride (CAS 1122-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its ethoxy substitution at the 4-position, serves as a versatile building block in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, 4-ethoxypiperidine HCl has emerged as a valuable intermediate for developing novel therapeutic agents.

The molecular structure of 4-ethoxypiperidine hydrochloride features a six-membered nitrogen-containing ring (piperidine) with an ethoxy group (-OCH₂CH₃) attached to the fourth carbon. This modification significantly alters the compound's physicochemical properties compared to unsubstituted piperidine, including improved solubility in polar solvents due to the hydrochloride salt form. Researchers particularly value this compound for its ability to serve as a pharmacophore in medicinal chemistry, especially in the design of central nervous system (CNS) targeting molecules.

In pharmaceutical applications, CAS 1122-87-8 has shown promise as a precursor in the synthesis of various bioactive molecules. Recent studies highlight its utility in creating potential neuromodulators and receptor ligands, aligning with current research trends in neurodegenerative disease treatment. The compound's structural features make it particularly suitable for developing molecules that interact with G-protein coupled receptors (GPCRs), a hot topic in contemporary drug discovery.

The synthesis of 4-ethoxypiperidine HCl typically involves the ethoxylation of 4-hydroxypiperidine followed by salt formation with hydrochloric acid. This process has been optimized in recent years to achieve higher yields and purity, addressing the pharmaceutical industry's demand for high-quality intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity, ensuring it meets stringent quality standards for research applications.

From a commercial perspective, the market for 4-ethoxypiperidine hydrochloride has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. Suppliers typically offer this compound in various quantities, from milligram-scale for research laboratories to kilogram quantities for industrial-scale applications. The compound's stability under proper storage conditions (typically 2-8°C in a dry environment) makes it suitable for long-term storage and international shipping.

Recent advancements in green chemistry have also impacted the production of CAS 1122-87-8, with manufacturers exploring more sustainable synthetic routes. This aligns with the broader pharmaceutical industry's shift toward environmentally friendly processes, a topic of significant interest among researchers and industry professionals alike. The development of catalytic methods for piperidine derivative synthesis represents an active area of investigation that could further enhance the accessibility of this valuable building block.

Quality control remains paramount for 4-ethoxypiperidine hydrochloride, with specifications typically including purity ≥98% (HPLC), defined melting point range, and low levels of residual solvents. These stringent requirements ensure the compound's suitability for sensitive applications in drug discovery and development. Researchers frequently search for detailed spectroscopic data and safety information when working with this material, highlighting the importance of comprehensive technical documentation from suppliers.

The versatility of 4-ethoxypiperidine HCl extends beyond pharmaceuticals, finding applications in materials science and agrochemical research. Its structural characteristics make it potentially useful in designing ionic liquids and functional materials, though these applications remain less explored compared to its pharmaceutical uses. As research into novel materials continues to expand, the potential applications of this compound may broaden accordingly.

From a regulatory standpoint, 4-ethoxypiperidine hydrochloride is generally regarded as a research chemical with no significant restrictions in most jurisdictions when used for legitimate scientific purposes. However, researchers should always consult current regulations in their specific location before acquiring or working with this compound. Proper laboratory safety protocols, including the use of personal protective equipment (PPE) and appropriate ventilation, should always be observed when handling this material.

Looking toward the future, the demand for CAS 1122-87-8 is expected to grow in parallel with advances in medicinal chemistry and drug discovery. The compound's unique structural features position it well for continued use in developing new therapeutic agents, particularly those targeting neurological conditions and psychiatric disorders. Ongoing research into piperidine derivatives suggests that 4-ethoxypiperidine hydrochloride will remain a valuable tool for synthetic chemists and pharmaceutical researchers in the coming years.

For researchers seeking alternatives or related compounds, the chemical space around 4-ethoxypiperidine HCl includes various substituted piperidines and morpholine derivatives. These structural analogs may offer different physicochemical properties or biological activities while maintaining similar synthetic utility. The choice between these related compounds often depends on the specific requirements of the research project and the desired pharmacological profile of the target molecules.

In conclusion, 4-ethoxypiperidine hydrochloride (CAS 1122-87-8) represents an important building block in modern organic synthesis, particularly for pharmaceutical applications. Its well-characterized properties, commercial availability, and versatility in synthetic chemistry ensure its continued relevance in research laboratories worldwide. As the field of drug discovery evolves to address increasingly complex therapeutic challenges, compounds like 4-ethoxypiperidine HCl will remain essential tools for developing the next generation of bioactive molecules.